2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-[3-oxo-5-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C27H26N6O5S3/c28-41(37,38)19-9-7-17(8-10-19)11-12-29-24(35)16-40-27-32-21-6-2-1-5-20(21)25-31-22(26(36)33(25)27)14-23(34)30-15-18-4-3-13-39-18/h1-10,13,22H,11-12,14-16H2,(H,29,35)(H,30,34)(H2,28,37,38)
• InChI Key: KMWWANYCBSQEIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N)CC(=O)NCC5=CC=CS5
• Molecular Formula: C27H26N6O5S3
• Molecular Weight: 610.7 g/mol
• CAS No.: 1173762-57-6

Description

This compound is a structurally complex molecule featuring:

• Imidazo[1,2-c]quinazolinone core: A fused heterocyclic system known for its pharmacological relevance, particularly in antimicrobial and anticancer applications .
• Thiophen-2-ylmethyl carbamoyl group: A sulfur-containing aromatic substituent that may enhance lipophilicity and receptor binding .
• N-[2-(4-sulfamoylphenyl)ethyl]acetamide: A sulfonamide-containing side chain commonly associated with enzyme inhibition (e.g., urease, carbonic anhydrase) .

The compound’s design likely aims to synergize the bioactivity of quinazolinone derivatives with sulfonamide pharmacophores, targeting dual mechanisms such as antioxidant modulation (via NQO1 induction) and enzyme inhibition .

Biological Activity

The compound 2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a complex organic molecule with potential biological applications. Its structure includes several pharmacologically relevant motifs, including imidazoquinazoline and sulfamoyl groups. This article reviews the biological activity of this compound, focusing on its inhibitory effects on various enzymes and its potential therapeutic applications.

• Molecular Formula : C27H26N6O5S3
• Molecular Weight : 610.72 g/mol
• Purity : Typically ≥ 95%

Biological Activity Overview

The biological activities of compounds related to imidazoquinazolines have been widely studied, particularly for their potential as inhibitors of α-glucosidase, which is relevant in the treatment of type 2 diabetes mellitus (T2DM). The compound exhibits significant structural similarity to other known inhibitors in this class.

Inhibition of α-glucosidase

Recent studies highlight the efficacy of imidazoquinazolines in inhibiting α-glucosidase. For instance, compounds derived from this scaffold have shown IC50 values ranging from 12.44 μM to 308.33 μM , significantly lower than that of acarbose, a standard treatment with an IC50 of 750 μM . The presence of specific substituents on the imidazole moiety has been shown to enhance inhibitory potency.

Compound	IC50 (μM)	Remarks
Acarbose	750	Standard control
Compound X (related structure)	12.44 - 308.33	Enhanced activity with specific substituents

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that electron-donating groups improve inhibitory potency, while electron-withdrawing groups tend to reduce activity. For example, compounds with methoxy groups positioned at C-2 and C-3 exhibited remarkable activity against α-glucosidase .

The mechanism by which imidazoquinazolines inhibit α-glucosidase involves conformational changes in the enzyme structure. Studies utilizing circular dichroism (CD) spectroscopy demonstrated that certain derivatives could alter the secondary structure of the enzyme, increasing α-helical and β-turn formations while reducing random coils . This suggests that these compounds may stabilize certain conformations that hinder enzyme activity.

Case Studies

• In Vitro Studies : A recent study synthesized various derivatives of imidazoquinazolines and tested their inhibitory effects on α-glucosidase using Saccharomyces cerevisiae as a model organism. The results indicated that modifications on the phenyl ring significantly impacted inhibition levels.
• In Vivo Studies : Preliminary animal studies have shown that some derivatives can effectively lower blood glucose levels postprandially, supporting their potential application in diabetes management.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Imidazo[1,2-c]quinazolinone	Thiophen-2-ylmethyl carbamoyl; sulfamoylphenyl ethyl acetamide	Hypothesized: Antioxidant, enzyme inhibition
2-((6,8-diiodo-4-oxo-3-(4-sulfamoylphenyl)-3,4-dihydroquinazolin-2-yl)thio)-N-(substituted)acetamide derivatives	Quinazolinone	Iodinated core; variable acetamide groups	NQO1 inducer activity (antioxidant)
N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-[(2-oxo-3-phenyl-2H-triazinoquinazolin-6-yl)thio]acetamide	Triazino[2,3-c]quinazoline	Thiadiazole; phenyl group	Not explicitly stated (structural focus)
(E)-2-(5-Benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-(4-sulfamoylphenyl)acetamide	Thioxothiazolidinone	Benzylidene; sulfamoylphenyl acetamide	Urease inhibition (IC₅₀: 0.87 µM)
3-[Benzimidazo(1,2-c)quinazolin-5-yl]-2H-chromene-2-one derivatives	Benzimidazo-quinazoline	Coumarin-linked substituents (e.g., 6,8-dichloro)	Antimicrobial (bacteria, fungi)

Antioxidant Potential

• Target Compound: While direct data are unavailable, its structural hybrid (quinazolinone + sulfonamide) aligns with , where iodinated quinazolinone-sulfonamide hybrids demonstrated potent NQO1 inducer activity (up to 2.5-fold induction at 10 µM) .

Enzyme Inhibition

• The sulfamoylphenyl group in the target compound is critical for interactions with enzymes like urease, as seen in , where similar groups achieved sub-micromolar IC₅₀ values .
• Triazinoquinazoline derivatives ( ) lack explicit enzyme data but prioritize structural diversification over functional assays .

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	Target Compound	2-((6,8-Diiodoquinazolinone)thio)-N-substituted Acetamide	Thioxothiazolidinone-Sulfonamide
Molecular Weight	~600–650 (estimated)	~550–600 (varies with substituents)	410–450
Melting Point	Not reported	262–270°C (analogues)	260–298°C (e.g., compound 7a: 260–262°C)
Solubility	Likely low (lipophilic core)	Moderate (polar sulfonamide; iodinated core)	Low (crystalline thioxothiazolidinone)
LogP (Predicted)	~3.5–4.0	~3.0–3.8	~2.5–3.2

Q & A

Q. Table 1. Analog activity comparison

Analog Structure	Target (IC₅₀, nM)	Key Modification
Thiophene → Furan	EGFR: 120	Reduced hydrophobicity
Sulfanyl → Oxygen linker	Topo II: 85	Improved metabolic stability
Sulfamoyl → Carboxylate	CYP3A4: >1000	Enhanced solubility

Basic: What safety precautions are required when handling this compound?

• Toxicity : Wear PPE (gloves, lab coat) due to potential mutagenicity of the imidazoquinazoline core .
• Solvent disposal : DMF and acetonitrile require neutralization before disposal (e.g., activated carbon filtration) .
• Storage : Keep at -20°C under inert gas (Ar) to prevent oxidation of the sulfanyl group .

Advanced: How can cryo-EM or X-ray crystallography elucidate its mechanism of action?

• Co-crystallization : Soak the compound with purified kinase domains (e.g., EGFR) to resolve binding modes at 2–3 Å resolution .
• Cryo-EM : Study interactions with larger targets (e.g., ribosomes) in near-native conditions, focusing on the acetamide group’s orientation .
• Data interpretation : Use Phenix or Coot for model refinement, comparing electron density maps with docking predictions .